Cas no 1234878-77-3 (N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-2-(thiophen-2-yl)acetamide
• CAS No: 1234878-77-3
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 6223878
• PubChem ID: 49687487
• Update Time: 2025-10-12

N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-2-(thiophen-2-yl)acetamide
• N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]-2-thiophen-2-ylacetamide
• N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide
• 1234878-77-3
• VU0631031-1
• F5033-2036
• AKOS024491755
• N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C17H21N3OS/c21-17(12-15-4-3-11-22-15)19-13-14-6-9-20(10-7-14)16-5-1-2-8-18-16/h1-5,8,11,14H,6-7,9-10,12-13H2,(H,19,21)
• InChI Key： BOZIWFMKPOCDBJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NCC1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 315.141
• Monoisotopic Mass: 315.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5A^2
• XLogP3: 2.7

Additional information on N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-2-(thiophen-2-yl)acetamide

Comprehensive Overview of N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-2-(thiophen-2-yl)acetamide (CAS No. 1234878-77-3)

N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-2-(thiophen-2-yl)acetamide (CAS No. 1234878-77-3) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a pyridine ring, a piperidine scaffold, and a thiophene moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a modulator of biological targets, given its hybrid heterocyclic framework.

The compound's CAS number 1234878-77-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name, while lengthy, provides a systematic description of its molecular structure: the pyridin-2-yl group attached to the piperidin-4-ylmethyl backbone, and the thiophen-2-yl acetamide side chain. This structural complexity is often associated with enhanced binding affinity and selectivity in medicinal chemistry applications.

In recent years, the demand for heterocyclic compounds like N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-2-(thiophen-2-yl)acetamide has surged due to their versatility in addressing unmet medical needs. Searches for "piperidine derivatives in drug discovery" and "thiophene-based bioactive molecules" reflect growing interest in this niche. The compound's potential role in central nervous system (CNS) drug development is particularly noteworthy, as its structural features align with blood-brain barrier permeability requirements.

Synthetic accessibility remains a key consideration for researchers working with CAS 1234878-77-3. The compound's multi-step synthesis pathway typically involves: (1) functionalization of the piperidine core, (2) introduction of the pyridine substituent, and (3) conjugation with the thiophene acetic acid derivative. Optimization of these synthetic routes is frequently discussed in forums focusing on "challenges in complex amide synthesis" and "heterocyclic coupling reactions".

From a pharmacological perspective, the dual heteroaromatic system (pyridine-thiophene) in N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-2-(thiophen-2-yl)acetamide offers intriguing possibilities for molecular interactions. The electron-rich thiophene may participate in π-π stacking interactions, while the basic nitrogen in the pyridine ring could facilitate hydrogen bonding. These features explain why queries like "structure-activity relationship of pyridine-thiophene hybrids" frequently appear in scientific literature searches.

The physicochemical properties of CAS 1234878-77-3 warrant careful analysis. Early-stage research suggests moderate lipophilicity (predicted logP ~2.5-3.5), which is favorable for both membrane permeability and aqueous solubility. This balance makes the compound particularly interesting for researchers investigating "optimizing drug-like properties in lead compounds". Its molecular weight (~315 g/mol) falls comfortably within the range typically considered favorable for oral bioavailability.

Analytical characterization of N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-2-(thiophen-2-yl)acetamide typically employs advanced techniques including HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. The distinct proton environments in the piperidine ring (especially the methylene protons adjacent to the amide carbonyl) often serve as diagnostic markers in 1H-NMR spectra. These analytical aspects are crucial for researchers troubleshooting "characterization of complex nitrogen heterocycles".

Emerging applications for this compound extend beyond traditional pharmaceutical uses. Recent patent literature reveals investigations into its potential as a fluorescent probe due to the conjugated system created by the pyridine-thiophene combination. This aligns with growing market interest in "small molecule fluorescent tags" for diagnostic applications. The compound's photophysical properties remain an active area of investigation.

Regulatory considerations for CAS 1234878-77-3 emphasize proper handling as a research chemical, though it doesn't appear on controlled substance lists. Safety data sheets typically recommend standard laboratory precautions, reflecting its classification as an organic compound of intermediate concern. Researchers often search for "handling protocols for nitrogen-rich heterocycles" when working with such materials.

The commercial availability of N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-2-(thiophen-2-yl)acetamide remains limited to specialized chemical suppliers, reflecting both its complex synthesis and niche applications. Current pricing trends for such custom synthetic intermediates show steady demand from academic and industrial research groups focusing on innovative drug scaffolds. Procurement discussions frequently involve queries about "bulk synthesis of pyridine-containing building blocks".

Future research directions for this compound likely include: (1) exploration of its biological target spectrum through high-throughput screening, (2) development of more efficient synthetic routes, and (3) investigation of structural analogs to establish comprehensive structure-activity relationships. These anticipated developments correspond with trending search terms like "next-generation heterocyclic pharmaceuticals" and "scaffold hopping in medicinal chemistry".